1-acetyl-N-(3,4-dichlorobenzyl)-4-piperidinecarboxamide

• IUPAC Name: 1-acetyl-N-[(3,4-dichlorophenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C15H18Cl2N2O2/c1-10(20)19-6-4-12(5-7-19)15(21)18-9-11-2-3-13(16)14(17)8-11/h2-3,8,12H,4-7,9H2,1H3,(H,18,21)
• InChI Key: IGGNMQVJBWJADY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)C(=O)NCC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C15H18Cl2N2O2
• Molecular Weight: 329.2 g/mol

Description

1-acetyl-N-(3,4-dichlorobenzyl)-4-piperidinecarboxamide, commonly referred to as SDZ 212-122, is a compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of piperidinecarboxamide derivatives and has been shown to possess a range of biological activities, including analgesic, anti-inflammatory, and anti-tumor effects. In

Mechanism of Action

The exact mechanism of action of SDZ 212-122 is not fully understood. However, it is believed to exert its biological effects through the modulation of several molecular targets, including the mu opioid receptor, the alpha2-adrenergic receptor, and the serotonin transporter. SDZ 212-122 has been shown to act as a partial agonist at the mu opioid receptor, producing analgesic effects. It also acts as an antagonist at the alpha2-adrenergic receptor, producing anti-inflammatory effects. Additionally, SDZ 212-122 has been shown to inhibit the reuptake of serotonin, leading to increased levels of this neurotransmitter in the brain.
Biochemical and Physiological Effects
Studies have shown that SDZ 212-122 produces a range of biochemical and physiological effects. It has been shown to produce analgesic effects in animal models of pain, with a potency similar to that of morphine. Additionally, SDZ 212-122 has been shown to possess anti-inflammatory effects, reducing the production of pro-inflammatory cytokines and chemokines. Studies have also shown that SDZ 212-122 possesses anti-tumor activity, inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of SDZ 212-122 for lab experiments is its well-established synthesis method, which allows for the reliable production of the compound in large quantities. Additionally, SDZ 212-122 has been extensively studied, with a large body of literature available on its biological effects and potential therapeutic applications. However, one of the limitations of SDZ 212-122 is its relatively low potency compared to other analgesic and anti-inflammatory compounds. This may limit its potential use in certain applications.

Future Directions

There are several potential future directions for research on SDZ 212-122. One area of interest is the development of more potent analogs of the compound, which may have improved therapeutic efficacy. Additionally, further studies are needed to fully elucidate the mechanism of action of SDZ 212-122 and to identify additional molecular targets that may be modulated by the compound. Finally, studies exploring the potential use of SDZ 212-122 in combination with other analgesic and anti-inflammatory compounds may provide new insights into its therapeutic potential.

Synthesis Methods

The synthesis of SDZ 212-122 involves the reaction of 3,4-dichlorobenzylamine with acetyl chloride in the presence of triethylamine to form N-acetyl-3,4-dichlorobenzylamine. This intermediate is then reacted with piperidine-4-carboxylic acid in the presence of diisopropylethylamine and dicyclohexylcarbodiimide to form the final product, SDZ 212-122. The synthesis method has been described in detail in several research articles and is considered to be a reliable and efficient process for producing the compound.

Scientific Research Applications

SDZ 212-122 has been extensively studied for its potential therapeutic applications. Several studies have shown that it possesses analgesic and anti-inflammatory properties, making it a potential candidate for the treatment of pain and inflammation. Additionally, SDZ 212-122 has been shown to possess anti-tumor activity, making it a potential candidate for the treatment of cancer. Studies have also explored the potential use of SDZ 212-122 in the treatment of neuropathic pain and as an adjunct therapy for opioid addiction.